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Compound of Interest

Compound Name: H-DL-Ala-OMe.HCI

Cat. No.: B555102

An In-depth Technical Guide to the Solubility of H-DL-Ala-OMe.HCI in Water and DMSO

This technical guide provides a comprehensive overview of the solubility of DL-Alanine methyl
ester hydrochloride (H-DL-Ala-OMe.HCI), a key building block in peptide synthesis and various
research applications.[1][2] The information is tailored for researchers, scientists, and
professionals in drug development, presenting quantitative data, detailed experimental
protocols, and a visual representation of the solubility determination workflow.

Physicochemical Properties

DL-Alanine methyl ester hydrochloride is the hydrochloride salt of the methyl ester of DL-
alanine.[1] It is a white to off-white crystalline solid.[1][3] As a derivative of the amino acid
alanine, it is utilized in biochemical research, peptide synthesis, and as a building block in
organic synthesis.[1][2] Its use has been noted in the synthesis of agents with anti-HIV and
anticancer activity.[4]

Quantitative Solubility Data

The solubility of a compound is a critical parameter for its application in experimental and
developmental settings. Below is a summary of the available quantitative solubility data for H-
DL-Ala-OMe.HCI and its L-enantiomer in water and Dimethyl Sulfoxide (DMSO). It is important
to note the distinction between the racemic (DL) form and the enantiomerically pure (L) form,
as solubility can differ.
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Compound Solvent

Reported
Solubility

Molar
Concentrati
on (mM)

Notes Source(s)

H-DL-Ala-
OMe.HCI

DMSO

> 200 mg/mL

1432.87 mM

">" indicates
that
saturation
was not
[3]
reached at
this

concentration

H-L-Ala-
OMe.HCI

DMSO

100 mg/mL

716.44 mM

Ultrasonic

assistance

may be

needed.

Hygroscopic [5][6]
nature of

DMSO can

impact

solubility.

H-L-Ala-
OMe.HCI

DMSO

~20 mg/mL

Not specified

Also reported
for

. [4]
Dimethylform

amide (DMF).

H-DL-Ala-
OMe.HCI

Water

Soluble

Not specified

Specific
gquantitative
data is not
provided, [11[7118]
only

qualitative

assessment.

H-L-Ala-
OMe.HCI

Water

100 mg/mL

Not specified

- [110]
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Solubility in a
buffered
aqueous
solution.
H-L-Ala- Aqueous
PBS (pH7.2)  ~10 mg/mL Not specified _ [4]
OMe.HCI solutions are
not
recommende
d for long-

term storage.

Note: Discrepancies in reported values for H-L-Ala-OMe.HCI in DMSO may arise from
differences in experimental conditions, material purity, or measurement techniques.

Experimental Protocols

Determining the solubility of a compound like H-DL-Ala-OMe.HCI requires a systematic
approach. The following is a generalized experimental protocol based on the shake-flask
method, which is a standard technique for solubility measurement.

Protocol: Shake-Flask Method for Solubility
Determination

1. Objective: To determine the saturation solubility of H-DL-Ala-OMe.HCI in a given solvent
(e.g., deionized water, DMSO) at a specified temperature.

2. Materials:

H-DL-Ala-OMe.HCI (high purity)

Solvent (e.g., Deionized Water, Anhydrous DMSO)

Analytical balance

Vials with screw caps (e.g., 2-4 mL)

Thermostatic shaker or orbital shaker with temperature control
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Centrifuge

Syringe filters (e.g., 0.22 um)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., HPLC-UV, NMR)

. Procedure:

Preparation: Add an excess amount of H-DL-Ala-OMe.HCI to a series of vials. The amount
should be more than what is expected to dissolve to ensure a saturated solution is formed.

Solvent Addition: Accurately add a known volume of the chosen solvent (e.g., 1.0 mL) to
each vial.

Equilibration: Tightly cap the vials and place them in a thermostatic shaker set to a constant
temperature (e.g., 25°C). Shake the vials at a constant rate for a predetermined period (e.g.,
24-48 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the same
temperature for a short period to let the undissolved solid settle. For fine suspensions,
centrifugation may be required to separate the solid and liquid phases.

Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe.
Immediately pass the solution through a syringe filter to remove any remaining solid
particles.

Dilution: Accurately dilute the filtered supernatant with the same solvent to a concentration
that falls within the linear range of the analytical method.

Quantification: Analyze the concentration of H-DL-Ala-OMe.HCI in the diluted sample using
a calibrated analytical method (e.g., HPLC).

Calculation: Calculate the solubility by multiplying the measured concentration by the dilution
factor. The result is typically expressed in mg/mL or mol/L.

. Considerations:
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e pH: For aqueous solutions, the pH should be controlled and reported, as the solubility of
amino acid hydrochlorides can be pH-dependent.[11][12]

e Hygroscopicity: H-DL-Ala-OMe.HCI and DMSO are hygroscopic.[3][5][10] Experiments
should be conducted in a controlled environment to minimize moisture absorption, which can
affect solubility. Use newly opened or anhydrous solvents when possible.[3][5]

 Purity: The purity of the compound and solvent can significantly influence solubility results.

Mandatory Visualization

The following diagram illustrates the experimental workflow for determining the solubility of H-
DL-Ala-OMe.HCI.
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Caption: Workflow for Solubility Determination.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b555102?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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